N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

Specification

• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-benzyl-2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• Standard InChI: InChI=1S/C20H18FN3O3/c1-27-15-7-8-16(17(21)11-15)18-9-10-20(26)24(23-18)13-19(25)22-12-14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,22,25)
• Standard InChI Key: CCPNNGYVKBLLQO-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3)F
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=C3)F

Introduction

N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a benzyl group attached to a pyridazinone derivative, along with a fluorinated and methoxylated phenyl ring. The presence of these functional groups suggests potential interactions with biological systems, making it an interesting candidate for pharmacological applications.

Synthesis

The synthesis of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide typically involves multi-step organic reactions. These processes often require various reagents and catalysts to facilitate reactions such as nucleophilic substitutions and cyclizations. Common solvents used include dichloromethane or methanol, with careful temperature control to optimize yields.

Analytical Techniques

The characterization of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide involves various analytical techniques. These include:

• High Performance Liquid Chromatography (HPLC): Used to monitor reaction progress and confirm product purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation and detailed molecular analysis.

• Mass Spectrometry (MS): Provides information on molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Helps identify functional groups present in the compound.

Potential Applications

While specific applications of N-benzyl-2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide are not extensively documented, compounds with similar structures have shown potential in medicinal chemistry, particularly in the development of therapeutic agents targeting neurological disorders or bone diseases.